Cas no 1381861-91-1 (Bromo-PEG2-C2-Boc)

Bromo-PEG2-C2-Boc is a heterobifunctional PEG reagent featuring a bromo group at one terminus and a Boc-protected amine at the other, linked by a short ethylene glycol spacer. This compound is widely used in bioconjugation and organic synthesis due to its dual reactivity, enabling selective modifications under controlled conditions. The bromo group serves as an alkylating agent for nucleophilic substitution reactions, while the Boc-protected amine provides a stable handle for further deprotection and functionalization. Its PEG spacer enhances solubility and reduces steric hindrance, facilitating efficient coupling in peptide and small-molecule derivatization. This reagent is particularly valuable in drug discovery and materials science for constructing tailored molecular architectures.
Bromo-PEG2-C2-Boc structure
Bromo-PEG2-C2-Boc structure
Product Name:Bromo-PEG2-C2-Boc
CAS No:1381861-91-1
MF:C11H21BrO4
MW:297.1860435009
MDL:MFCD22574822
CID:2094838
PubChem ID:60146219
Update Time:2025-06-08

Bromo-PEG2-C2-Boc Chemical and Physical Properties

Names and Identifiers

    • Bromo-PEG2-t-butyl ester
    • tert-Butyl 3-(2-(2-bromoethoxy)ethoxy)propanoate
    • tert-butyl 3-[2-(2-bromoethoxy)ethoxy]propanoate
    • Br-PEG2-CH2CH2COOtBu
    • BIPG1348
    • AK601808
    • Propanoic acid, 3-[2-(2-bromoethoxy)ethoxy]-, 1,1-dimethylethyl ester
    • Bromo-PEG2-C2-Boc
    • 1381861-91-1
    • MFCD22574822
    • C11H21BrO4
    • BP-20681
    • DB-173676
    • SY245059
    • DC35201
    • DS-19739
    • SCHEMBL21098693
    • Br-PEG2-COOtBu
    • Bromo-PEG2-tert-butyl Ester
    • tert-Butyl3-(2-(2-bromoethoxy)ethoxy)propanoate
    • AKOS030632915
    • CS-0114591
    • s10532
    • HY-141365
    • ZB0914
    • MDL: MFCD22574822
    • Inchi: 1S/C11H21BrO4/c1-11(2,3)16-10(13)4-6-14-8-9-15-7-5-12/h4-9H2,1-3H3
    • InChI Key: UOYAYHGUAATLSG-UHFFFAOYSA-N
    • SMILES: BrCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 296.06232 g/mol
  • Monoisotopic Mass: 296.06232 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8
  • Molecular Weight: 297.19
  • XLogP3: 1.5

Bromo-PEG2-C2-Boc Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
S e l l e c k ZHONG GUO
S1918-100mg
Bromo-PEG2-C2-Boc
1381861-91-1
100mg
¥2670.05 2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-20681-1g
Bromo-PEG2-C2-Boc
1381861-91-1 98%
1g
10687.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-20681-5g
Bromo-PEG2-C2-Boc
1381861-91-1 98%
5g
21945.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-20681-250mg
Bromo-PEG2-C2-Boc
1381861-91-1 98%
250mg
3990.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-20681-500mg
Bromo-PEG2-C2-Boc
1381861-91-1 98%
500mg
6412.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ND453-200mg
Bromo-PEG2-C2-Boc
1381861-91-1 97%
200mg
568.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ND453-1g
Bromo-PEG2-C2-Boc
1381861-91-1 97%
1g
1990.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ND453-50mg
Bromo-PEG2-C2-Boc
1381861-91-1 97%
50mg
234.0CNY 2021-07-12
abcr
AB487121-5 g
Bromo-PEG3-t-butyl ester, 95%; .
1381861-91-1 95%
5g
€1,140.80 2022-03-23
Chemenu
CM249154-1g
Bromo-PEG2-C2-Boc
1381861-91-1 97%
1g
$*** 2023-03-30

Additional information on Bromo-PEG2-C2-Boc

Comprehensive Guide to Bromo-PEG2-C2-Boc (CAS No. 1381861-91-1): Properties, Applications, and Innovations

Bromo-PEG2-C2-Boc (CAS No. 1381861-91-1) is a highly versatile PEG-based linker widely used in pharmaceutical research, bioconjugation, and material science. This compound features a Bromo group for nucleophilic substitution reactions, a PEG2 spacer for enhanced solubility, and a Boc (tert-butoxycarbonyl) protecting group, making it invaluable for controlled synthesis. Its unique structure bridges the gap between small-molecule chemistry and advanced biomaterials, addressing key challenges in drug delivery and bioconjugation.

The rise of ADC (Antibody-Drug Conjugate) therapeutics and targeted drug delivery systems has fueled demand for Bromo-PEG2-C2-Boc. Researchers frequently search for "PEG linkers for ADCs" or "Boc-protected PEG reagents," highlighting its relevance. The compound’s water-soluble PEG spacer reduces immunogenicity, while the Bromo moiety enables site-specific modifications—critical for optimizing payload attachment in cancer therapies. Recent studies also explore its role in PROTACs (Proteolysis-Targeting Chimeras), a hot topic in drug discovery.

From a synthetic perspective, Bromo-PEG2-C2-Boc offers exceptional flexibility. The Boc group can be deprotected under mild acidic conditions, allowing sequential reactions without disrupting sensitive functionalities. This aligns with the industry’s shift toward "green chemistry" and "modular synthesis." Its PEG2 chain balances hydrophilicity and steric hindrance, a feature often queried in "PEG length optimization" discussions. These attributes make it a staple in peptide synthesis and nanoparticle functionalization.

Innovations in biocompatible materials further elevate the compound’s utility. For instance, its application in hydrogel crosslinking addresses searches like "PEG-based biomaterials." The Bromo terminus facilitates thiol-ene "click chemistry," a trending technique for 3D bioprinting scaffolds. Such advancements respond to the growing demand for personalized medicine and tissue engineering solutions, where Bromo-PEG2-C2-Boc serves as a molecular "building block."

Quality control and scalability are frequent concerns among users. Reputable suppliers provide HPLC and NMR data to ensure purity, a detail often searched alongside "CAS 1381861-91-1 specifications." Storage recommendations (e.g., -20°C under inert gas) and compatibility with automated synthesizers are also critical for industrial adoption. As the field moves toward high-throughput screening, these factors position Bromo-PEG2-C2-Boc as a future-proof reagent.

In summary, Bromo-PEG2-C2-Boc (CAS No. 1381861-91-1) is a cornerstone of modern synthetic chemistry, bridging drug development, biomaterials, and nanotechnology. Its design answers pressing needs in controlled release and bioorthogonal chemistry, while its adaptability ensures relevance in emerging fields like AI-driven molecular design. For researchers seeking "PEGylation reagents" or "Boc deprotection strategies," this compound remains indispensable.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.